1-(4-chlorophenyl)-N-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)cyclopentanecarboxamide

• IUPAC Name: 1-(4-chlorophenyl)-N-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)cyclopentane-1-carboxamide
• InChI: InChI=1S/C23H20ClN5O2/c24-17-10-8-16(9-11-17)23(12-4-5-13-23)22(31)27-28-15-25-20-19(21(28)30)14-26-29(20)18-6-2-1-3-7-18/h1-3,6-11,14-15H,4-5,12-13H2,(H,27,31)
• InChI Key: YBTKHVINXPROIL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=C(C=C2)Cl)C(=O)NN3C=NC4=C(C3=O)C=NN4C5=CC=CC=C5
• Molecular Formula: C23H20ClN5O2
• Molecular Weight: 433.9 g/mol

Description

1-(4-chlorophenyl)-N-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C23H20ClN5O2 and its molecular weight is 433.9. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

A series of pyrazolopyrimidine derivatives have been synthesized and evaluated for their anticancer properties. These compounds exhibited cytotoxic effects against various cancer cell lines, indicating their potential as anticancer agents. The structure-activity relationship (SAR) analysis suggested that specific substituents on the pyrazolopyrimidine core could enhance their anticancer efficacy (Rahmouni et al., 2016). Further studies on novel pyrazole derivatives with oxa/thiadiazolyl, pyrazolyl moieties, and pyrazolo[4,3-d]-pyrimidine derivatives have shown significant antimicrobial and anticancer activities, highlighting the versatility of this chemical framework in drug discovery (Hafez et al., 2016).

Antimicrobial Activity

Linked heterocyclic compounds containing Pyrazole-pyrimidine-thiazolidin-4-one have demonstrated substantial antimicrobial activity against a range of Gram-positive and Gram-negative bacteria and fungi. The presence of the pyrazolopyrimidine moiety in these compounds contributes to their bioactivity, making them valuable candidates for further antimicrobial studies (Sanjeeva Reddy et al., 2010).

SARS-CoV Protease Inhibition

Research on substituted pyrazoles and pyrimidines based on 1-(3-aminophenyl)-3-(1H-indol-3-yl)prop-2-en-1-one demonstrated activity against SARS CoV 3C-like protease, an essential enzyme for the viral life cycle. These findings suggest the potential of pyrazolopyrimidine derivatives in the development of novel antiviral drugs, particularly against coronaviruses (Mohamed et al., 2015).

Mechanism of Action

Target of Action

The compound, 1-(4-chlorophenyl)-N-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)cyclopentanecarboxamide, is a kinase inhibitor . Kinases are proteins that play a crucial role in cell signaling pathways, and their overactivation can lead to diseases such as cancer .

Mode of Action

This compound is an isostere of the adenine ring of ATP, allowing it to mimic hinge region binding interactions in kinase active sites . This interaction inhibits the kinase, preventing it from activating downstream signaling pathways .

Biochemical Pathways

The compound affects the mTOR signaling pathway, which is involved in cell growth and development . Inhibition of this pathway can reduce the growth and proliferation of cancer cells .

Result of Action

By inhibiting kinases, this compound can reduce the overactivation of oncogenic pathways, potentially leading to a decrease in cancer cell proliferation . This can result in the reduction of tumor size and potentially halt the progression of the disease .